5-Ethyl-6-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-ethyl-6-methyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C9H10N2OS/c1-3-6-5(2)13-9-7(6)8(12)10-4-11-9/h4H,3H2,1-2H3,(H,10,11,12)
• InChI Key: JSSQQVHSSWZWOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC2=C1C(=O)NC=N2)C
• Molecular Formula: C9H10N2OS
• DSSTOX Substance ID: DTXSID40629673
• Molecular Weight: 194.26 g/mol
• CAS RN: 439692-89-4

Description

“5-Ethyl-6-methylthieno[2,3-d]pyrimidin-4(3H)-one” is a chemical compound with the molecular formula C9H10N2S2. It belongs to the class of organic compounds known as thienopyrimidines, which are polycyclic aromatic compounds containing a thiophene ring fused to a pyrimidine ring.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, an efficient method for the synthesis of functionalized thieno[2,3-d]pyrimidines from 5-acetyl-6-aminopyrimidine-4(3H)-thiones and a series of reagents containing an active chloromethylene fragment has been developed.

Molecular Structure Analysis

The molecular structure of similar compounds, such as 2H- and 2-(p-Tolylamino)-5,6-dimethylthieno[2,3-d]pyrimidin-4-ones, has been investigated by X-ray diffraction. In these structures, the tautomeric form with a localized N(1)=C(2) bond is realized.

Scientific Research Applications

Antitubercular Agents

Thieno[2,3-d]pyrimidin-4(3H)-ones have been synthesized and evaluated for their potential as antitubercular agents. Some compounds in this class have shown significant activity against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG, with minimal inhibitory concentrations (MIC) in the range of 6–8 μM. .

Synthesis of Functionalized Compounds

The thieno[2,3-d]pyrimidin-4(3H)-one scaffold serves as a versatile precursor for the synthesis of a wide range of functionalized compounds. .

Antimicrobial Research

Beyond antitubercular applications, thieno[2,3-d]pyrimidin-4(3H)-one derivatives are being studied for their broader antimicrobial effects. .

Future Directions

The future directions for research on “5-Ethyl-6-methylthieno[2,3-d]pyrimidin-4(3H)-one” and related compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry. For instance, pyrimidinamine derivatives have been considered promising agricultural compounds due to their outstanding activity and different mode of action from other fungicides.

Mechanism of Action

Target of Action

The primary target of 5-Ethyl-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is the phosphoinositide 3-kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes it a promising target for cancer therapy .

Mode of Action

5-Ethyl-6-methylthieno[2,3-d]pyrimidin-4(3H)-one acts as a highly potent and selective inhibitor of PI3K . It binds to the PI3K enzyme, preventing it from performing its role in the PI3K/AKT/mammalian target of rapamycin (mTOR) signaling pathway . This inhibition disrupts the pathway, leading to a decrease in cell proliferation and survival .

Biochemical Pathways

The compound primarily affects the PI3K/AKT/mTOR signaling pathway . This pathway is crucial for many cellular processes, including growth and survival. By inhibiting PI3K, the compound disrupts this pathway, potentially leading to reduced cell proliferation and increased cell death .

Pharmacokinetics

Similar compounds in its class have shown good developability profiles in cell-based proliferation and adme (absorption, distribution, metabolism, and excretion) assays .

Result of Action

The inhibition of the PI3K/AKT/mTOR pathway by 5-Ethyl-6-methylthieno[2,3-d]pyrimidin-4(3H)-one can lead to a decrease in cell proliferation and an increase in cell death . This makes it a potential candidate for the development of new antitumor agents .